Cas no 3485-14-1 (Cyclacillin)
Cyclacillin is a semisynthetic penicillin antibiotic derived from 6-aminopenicillanic acid. It exhibits broad-spectrum activity against Gram-positive and some Gram-negative bacteria, with enhanced stability against beta-lactamases compared to earlier penicillins. Its chemical structure, featuring a cyclohexadienyl side chain, contributes to improved acid stability, allowing for better oral bioavailability. Cyclacillin is primarily used to treat respiratory, urinary, and soft tissue infections caused by susceptible organisms. Its pharmacokinetic profile includes rapid absorption and renal excretion, making it suitable for outpatient management. The compound’s resistance to enzymatic degradation and reliable tissue penetration are key advantages in clinical applications.

Cyclacillin structure
Product name:Cyclacillin
Cyclacillin Chemical and Physical Properties
Names and Identifiers
-
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
- (2S,5R,6R)-6-[(1-aminocyclohexanecarbonyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3...
- Cyclacillin
- CYCLACILLIN, USP STANDARD
- 6-(1-aminocyclohexanecarboxamido)penicillanic acid
- Calthor
- Ciclacillin
- Citosarin
- Cyclapen
- Syngacillin
- Ultracillin
- Vipicil
- (2S,5R,6R)-6-(1-aminocyclohexaneamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Ciclacillin (JP17/INN)
- 72ZJ154X86
- EINECS 222-470-8
- Bastcillin
- Ciclacillinum
- Cyclapen-W (TN)
- AC 98
- CS-0006169
- Ciclacilline [INN-French]
- 6-(1-Aminocyclohexylcarboxamido)penicillanic acid
- BRD-K89046952-001-03-4
- DTXSID9022861
- Orfilina
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic Acid, 6-(((1-aminocyclohexyl)carbonyl)amino)-3,3-dimethyl-7-oxo-,(2S-(2alpha,5alpha,6beta))-
- DTXCID002861
- WY4508
- CICLACILLIN (MART.)
- EN300-19766309
- Aminocyclohexylpenicillin
- 6-(1-Aminocyclohexanecarboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
- DB01000
- Cyclacillin (USAN)
- HMS1571O22
- (2S,5R,6R)-6-(((1-aminocyclohexyl)carbonyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
- Vastcillin (TN)
- Ciclacillum
- Wyvital
- Noblicil
- BSPBio_001260
- CICLACILLIN [WHO-DD]
- MLS002694856
- Vastcillin
- Tox21_110534
- AC-PC
- HGBLNBBNRORJKI-WCABBAIRSA-N
- Prestwick1_001120
- CHEBI:31444
- CHEMBL1200356
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(1-aminocyclohexanecarboxamido)-3,3-dimethyl-7-oxo-
- HY-16158
- Penicillin, (aminocyclohexyl)-
- UNII-72ZJ154X86
- BPBio1_001385
- (2S,5R,6R)-6-[(1-aminocyclohexane)amido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Wy-4508
- CYCLACILLIN [VANDF]
- NSC88789
- (2S,5R,6R)-6-{[(1-aminocyclohexyl)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- C-12104
- SCHEMBL33900
- NCGC00179238-01
- NSC-88789
- SPBio_003120
- CYCLACILLIN [ORANGE BOOK]
- Ciclacilline
- BRN 0938663
- D01334
- Q5119441
- AB00514059
- Prestwick3_001120
- Ciclacillinum [INN-Latin]
- NCI60_041965
- Ciclacilina
- Prestwick0_001120
- Cyclapen-W
- Aminocyclohexyl penicillin
- (1-Aminocyclohexyl)penicillin
- Ciclacilina [INN-Spanish]
- CICLACILLIN [MART.]
- NCGC00016629-01
- GTPL4817
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((1-aminocyclohexyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, (2S-(2alpha,5alpha,6beta))-
- NSC 88789
- CAS-3485-14-1
- 3485-14-1
- (2S,5R,6R)-6-((1-Aminocyclohexanecarbonyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
- Cyclacillin [USAN:USP]
- WY 4508
- Peamezin
- 6beta-(1-aminocyclohexanecarboxamido)-2,2-dimethylpenam-3alpha-carboxylic acid
- Prestwick2_001120
- Ciclacillin [INN]
- CICLACILLIN [JAN]
- WLN: T45 ANV ESTJ F1 F1 GVQ CMV- AL6TJ AZ
- 6-(1-Aminocyclohexanecarboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Cyclacillin [USAN]
- BDBM50350474
- CYCLACILLIN [MI]
- Ciclacillin (JP18/INN)
- CYCLACILLIN (200 MG)
- DA-70129
-
- MDL: MFCD00864980
- Inchi: InChI=1S/C15H23N3O4S/c1-14(2)9(12(20)21)18-10(19)8(11(18)23-14)17-13(22)15(16)6-4-3-5-7-15/h8-9,11H,3-7,16H2,1-2H3,(H,17,22)(H,20,21)/t8-,9+,11-/m1/s1
- InChI Key: HGBLNBBNRORJKI-WCABBAIRSA-N
- SMILES: CC1([C@@H](N2C([C@@H](NC(C3(N)CCCCC3)=O)[C@H]2S1)=O)C(O)=O)C
Computed Properties
- Exact Mass: 341.14100
- Monoisotopic Mass: 341.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 138A^2
Experimental Properties
- Density: 1.4
- Melting Point: 182-183° (anhydrate) (Hou, Poole); mp 156-158° (dec) (Alburn et al.)
- Boiling Point: 649.6°Cat760mmHg
- Flash Point: 346.7°C
- Refractive Index: 1.631
- PSA: 138.03000
- LogP: 1.30880
- pka: pK1, pK2 in water: 2.68, 7.50; in 50% dioxane: 4.16, 7.04(at 25℃)
- Specific Rotation: D25 +268° (water)
Cyclacillin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Biosynth | DAA48514-100 mg |
Ciclacillin |
3485-14-1 | 100MG |
$504.00 | 2023-01-05 | ||
Biosynth | DAA48514-10 mg |
Ciclacillin |
3485-14-1 | 10mg |
$105.00 | 2023-01-05 | ||
Biosynth | DAA48514-50 mg |
Ciclacillin |
3485-14-1 | 50mg |
$315.00 | 2023-01-05 | ||
Biosynth | DAA48514-250 mg |
Ciclacillin |
3485-14-1 | 250MG |
$945.00 | 2023-01-05 | ||
TRC | C989730-100mg |
Cyclacillin |
3485-14-1 | 100mg |
$ 187.00 | 2023-09-08 | ||
TRC | C989730-1000mg |
Cyclacillin |
3485-14-1 | 1g |
$ 1280.00 | 2023-02-01 | ||
A2B Chem LLC | AD48668-100mg |
4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)- |
3485-14-1 | 100mg |
$289.00 | 2023-12-30 | ||
A2B Chem LLC | AD48668-1g |
4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)- |
3485-14-1 | 1g |
$1443.00 | 2023-12-30 | ||
A2B Chem LLC | AD48668-5mg |
4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(1-aminocyclohexyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)- |
3485-14-1 | 98% | 5mg |
$95.00 | 2024-04-20 | |
TRC | C989730-1g |
Cyclacillin |
3485-14-1 | 1g |
$ 1470.00 | 2023-09-08 |
Cyclacillin Related Literature
-
1. Contents pages
-
Jun Haginaka,Junko Wakai Analyst 1985 110 1277
-
3. Index pages
-
Ajit J. Shah,Maxwell W. Adlard,Geoffrey Holt Analyst 1988 113 1197
3485-14-1 (Cyclacillin) Related Products
- 551-16-6(6-Aminopenicillanic acid)
- 1268612-27-6(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5h)-one)
- 1239363-40-6(1-Cyclopropyl-4-iodo-1H-pyrazole)
- 1361799-18-9(3-(Aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-6-carboxylic acid)
- 2228418-68-4(2-azido-2-(3-ethoxy-2-methoxyphenyl)ethan-1-ol)
- 2624125-33-1(1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(3-oxocyclobutyl)urea)
- 149288-33-5(4-(2,4-dimethylphenoxy)methylbenzoic acid)
- 23380-53-2(7-Chloro-6-sulfamoylisatoic Anhydride)
- 5213-47-8(4,5-dimethyl-2-nitro-1H-imidazole)
- 1396564-76-3(2-(4-{pyrazolo[1,5-a]pyridine-3-carbonyl}piperazine-1-carbonyl)-4H-chromen-4-one)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
